Ethyl 7-{[4-(acetyloxy)nonyl](cyano)amino}heptanoate

• CAS No.: 56380-26-8
• Molecular Formula: C21H38N2O4
• Molecular Weight: 382.5 g/mol
• IUPAC Name: ethyl 7-[4-acetyloxynonyl(cyano)amino]heptanoate
• InChI: InChI=1S/C21H38N2O4/c1-4-6-9-13-20(27-19(3)24)14-12-17-23(18-22)16-11-8-7-10-15-21(25)26-5-2/h20H,4-17H2,1-3H3
• InChI Key: PUORIWQVISFDDA-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(CCCN(CCCCCCC(=O)OCC)C#N)OC(=O)C

Description

Ethyl 7-{[4-(acetyloxy)nonyl](cyano)amino}heptanoate is a useful research compound. Its molecular formula is C21H38N2O4 and its molecular weight is 382.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (57%, in mineral oil) (0.48 g., 0.01 mole) is washed twice with benzene then suspended in benzene (50 ml.) and dimethylformamide (50 ml.). Ethyl 7-cyanamidoheptanoate (1.98 g. 0.01 mole) (Example N, Step 2) is added and the suspension heated on the steam bath for 15 minutes. The reaction mixture is cooled to room temperature, 1-chloro-4-acetoxynonane (2.6 g., 0.01 mole) (Example A, Step 3) is added and then the reaction is heated on the steam bath for 2 hours then stirred 18 hours at room temperature. The reaction is poured into water (300 ml.) and extracted with benzene (3 × 100 ml.). The benzene is washed with brine then dried over sodium sulfate. Removal of the solvent yields an oil which is purified by silica gel chromatography, elution solvent 3% methanol in chloroform, evaporation of the appropriate fraction affords ethyl 7-[N-(4-acetoxynonyl) cyanamido]-heptanoate. The yield is 3.2 g. (83 %).